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Compound of Interest

Compound Name: Dimethyl adipate-d8

Cat. No.: B12394903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Dimethyl adipate-d8. Given the limited availability of experimental data for this specific

deuterated isotopologue, this guide also includes data for the non-deuterated form, Dimethyl

adipate, as a close approximation. It is important to note that while the physicochemical

properties of deuterated compounds are generally very similar to their non-deuterated

counterparts, minor differences in properties such as boiling point and density may exist.

Physicochemical Properties
The known physicochemical properties of Dimethyl adipate-d8 are summarized in the table

below. For properties where no experimental data for the deuterated form is available, the

corresponding data for Dimethyl adipate is provided as a reliable estimate.

Properties of Dimethyl Adipate-d8
Property Value Source

Molecular Formula C₈H₆D₈O₄ [1]

Molecular Weight 182.24 g/mol [1]

Appearance Colorless to light yellow liquid [1]
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Physicochemical Properties of Dimethyl Adipate (as an
approximation for Dimethyl adipate-d8)

Property Value Source

CAS Number 627-93-0 [2][3]

Molecular Formula C₈H₁₄O₄ [2][3]

Molecular Weight 174.19 g/mol [2][3][4]

Boiling Point 109-110 °C at 14 mmHg [2][3][4]

228.2-230 °F at 14 mmHg [2][4]

Melting Point 8 °C [3]

Density 1.062 g/mL at 20 °C [3]

Solubility
Soluble in alcohol and ether.

Sparingly soluble in water.
[4][5]

Flash Point 107 °C (225 °F) [6][7]

Refractive Index 1.428 at 20 °C [4]

Experimental Protocols
Detailed experimental protocols for determining the specific physicochemical properties of

Dimethyl adipate-d8 are not readily available in the public domain. However, the following

sections describe general methodologies that are widely applicable for the analysis of

deuterated esters.

Protocol for Boiling Point Determination (Micro-method)
This protocol outlines a general procedure for determining the boiling point of a small sample of

a liquid ester like Dimethyl adipate-d8.

Sample Preparation: A small amount of the liquid sample (a few drops) is placed into a small-

diameter test tube.
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Capillary Tube Insertion: A capillary tube, sealed at one end, is placed with the open end

down into the test tube containing the liquid.

Heating: The test tube is attached to a thermometer and heated in a heating block or an oil

bath.

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then slowly reduced.

Boiling Point Determination: The boiling point is recorded as the temperature at which the

liquid just begins to enter the capillary tube. This occurs when the vapor pressure of the

liquid equals the atmospheric pressure.

Protocol for Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a key analytical technique for confirming the identity and isotopic purity of deuterated

compounds.

Sample Preparation: A dilute solution of Dimethyl adipate-d8 is prepared in a suitable

volatile solvent (e.g., dichloromethane or ethyl acetate). An internal standard may be added

for quantitative analysis.

Injection: A small volume of the sample (typically 1 µL) is injected into the GC inlet, where it

is vaporized.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)

through a capillary column. The separation of components is based on their boiling points

and interactions with the stationary phase of the column.

Mass Spectrometry: As the separated components elute from the column, they enter the

mass spectrometer. The molecules are ionized (typically by electron impact), and the

resulting fragments are separated based on their mass-to-charge ratio.

Data Analysis: The mass spectrum of the deuterated compound will show a characteristic

molecular ion peak corresponding to its higher molecular weight compared to the non-
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deuterated analog. The fragmentation pattern can be used to confirm the structure and the

location of the deuterium labels.

Protocol for Analysis by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is essential for confirming the positions of deuterium atoms within the

molecule.

Sample Preparation: A small amount of the Dimethyl adipate-d8 sample is dissolved in a

suitable non-deuterated solvent (to avoid solvent signals in the deuterium spectrum).

¹H NMR Spectroscopy: A proton NMR spectrum is acquired. The absence or significant

reduction of signals at specific chemical shifts, when compared to the spectrum of non-

deuterated Dimethyl adipate, indicates the positions of deuterium substitution.

²H NMR Spectroscopy: A deuterium NMR spectrum is acquired. This spectrum will show

signals at the chemical shifts corresponding to the positions of the deuterium atoms,

providing direct evidence of deuteration.

Data Analysis: The chemical shifts and integration values from both ¹H and ²H NMR spectra

are analyzed to confirm the structure and determine the degree of deuteration at each site.

Visualizations
The following diagrams illustrate key workflows relevant to the synthesis, characterization, and

application of Dimethyl adipate-d8.
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Caption: General workflow for the synthesis and characterization of Dimethyl adipate-d8.
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Caption: Workflow for using Dimethyl adipate-d8 as an internal standard in quantitative

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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